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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

Introduction
2-Bromo-6-nitroaniline is a valuable building block in organic synthesis, particularly in the

preparation of various dyes and pharmaceutical intermediates. This application note provides a

detailed protocol for the synthesis of 2-bromo-6-nitroaniline via the electrophilic bromination

of 2-nitroaniline. The primary method described utilizes N-bromosuccinimide (NBS) as the

brominating agent in an acetic acid solvent system. This approach is a common and effective

way to achieve the desired regioselectivity. Safety precautions and data interpretation are also

discussed.

Reaction Scheme
The synthesis of 2-bromo-6-nitroaniline from 2-nitroaniline proceeds via an electrophilic

aromatic substitution reaction. The nitro group (-NO₂) is a meta-director and deactivating, while

the amino group (-NH₂) is an ortho-, para-director and activating. The directing effects of both

substituents influence the position of the incoming bromine atom.

Chemical Equation:

Experimental Protocol
This protocol details the synthesis of 2-bromo-6-nitroaniline from 2-nitroaniline using N-

bromosuccinimide.

Materials:
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2-Nitroaniline

N-bromosuccinimide (NBS)

Glacial Acetic Acid

Cold Water

80% Ethanol (for recrystallization)

Sodium Thiosulfate (for quenching, optional)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle with temperature control

Condenser

Beaker (4 L)

Buchner funnel and filter paper

Vacuum flask

Apparatus for vacuum filtration

Melting point apparatus

NMR spectrometer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 34.5 g

(0.25 mol) of 2-nitroaniline in 400 mL of glacial acetic acid.[1]
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Addition of Brominating Agent: While stirring, add 44.5 g (0.25 mol) of N-bromosuccinimide

(NBS) to the solution in batches over 30 minutes. Maintain the reaction temperature between

308-318 K (35-45 °C) during the addition.[1]

Reaction: Stir the mixture continuously at 318 K (45 °C) for 3 hours.[1] Following this,

increase the temperature to 363 K (90 °C) and continue stirring for an additional 2 hours.[1]

Quenching and Precipitation: After the reaction is complete, cool the mixture to room

temperature. Pour the reaction mixture into 4 L of vigorously stirred cold water.[1] An orange

precipitate should form.

Isolation of Crude Product: Allow the precipitate to stand for 10 minutes.[1] Collect the crude

product by vacuum filtration using a Buchner funnel and wash it with cold water (2 x 200

mL).[1]

Purification: The crude product is a mixture that may contain 4-bromo-2-nitroaniline as a

significant byproduct.[1] Purify the crude product by recrystallization from 80% ethanol.[1]

Drying and Characterization: Dry the purified product under vacuum.[1] Characterize the final

product by determining its melting point and acquiring spectroscopic data, such as ¹H NMR.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 2-bromo-6-
nitroaniline.
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Parameter Value Reference

Reactants

2-Nitroaniline 34.5 g (0.25 mol) [1]

N-Bromosuccinimide (NBS) 44.5 g (0.25 mol) [1]

Glacial Acetic Acid 400 mL [1]

Product

¹H NMR Data (400 MHz,

CDCl₃)

δ 8.14 (dd, J = 8.7, 1.5 Hz,

1H), 7.70 (dd, J = 7.7, 1.5 Hz,

1H), 6.63 (s, 2H), 6.62 (dd, J =

8.7, 7.7 Hz, 1H)

[1]

Note: The synthesis can produce a mixture of isomers, and the yield of the desired 2-bromo-6-
nitroaniline may vary. The provided reference indicates that a second crystallization product

was a mixture of 4-bromo-2-nitroaniline and 2-bromo-6-nitroaniline.[1]

Safety Precautions
It is crucial to adhere to standard laboratory safety practices.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[2][3]

Ventilation: Conduct the experiment in a well-ventilated fume hood.[3][4]

Chemical Handling:

2-Nitroaniline: Toxic if swallowed, in contact with skin, or if inhaled.[3][5] May cause

damage to organs through prolonged or repeated exposure.[5] Avoid creating dust.[3]

N-Bromosuccinimide (NBS): Corrosive and an oxidizing agent. Handle with care to avoid

contact with skin and eyes.

Glacial Acetic Acid: Corrosive and has a strong odor. Avoid inhalation of vapors.
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Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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Caption: Workflow for the synthesis of 2-Bromo-6-nitroaniline.
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Reactants Reaction Conditions

Products

2-Nitroaniline N-Bromosuccinimide

2-Bromo-6-nitroanilineSuccinimide

Acetic Acid (Solvent) Heat (318 K -> 363 K)

Click to download full resolution via product page

Caption: Key components in the synthesis of 2-Bromo-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b044865?utm_src=pdf-body-img
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/product/b044865?utm_src=pdf-body-img
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/product/b044865?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-BROMO-6-NITROANILINE synthesis - chemicalbook [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. echemi.com [echemi.com]

4. bg.cpachem.com [bg.cpachem.com]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Application Note and Protocol for the Synthesis of 2-
Bromo-6-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044865#synthesis-of-2-bromo-6-nitroaniline-from-2-
nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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